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Compound of Interest

Compound Name: Asaprol

Cat. No.: B12789150 Get Quote

Disclaimer: The name "Asaprol" can refer to two distinct chemical compounds: Acetylsalicylic

Acid (a common pharmaceutical) and Calcium 2-hydroxy-1-naphthalenesulfonate (a chemical

intermediate). This guide provides detailed safety protocols for both substances to ensure the

safety of researchers, scientists, and drug development professionals. It is crucial to verify the

exact chemical identity of your compound, primarily by its CAS number, before proceeding with

any handling or experimental work.

Option 1: Asaprol as Acetylsalicylic Acid (Aspirin)
CAS Number: 50-78-2

Acetylsalicylic Acid is a nonsteroidal anti-inflammatory drug (NSAID) widely used for its

analgesic, antipyretic, and anti-inflammatory properties. In a laboratory setting, it is a white,

crystalline powder.
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Property Value

Molecular Formula C₉H₈O₄

Molecular Weight 180.16 g/mol

Melting Point 135 °C (275 °F)

Flash Point 250 °C (482 °F)

Oral LD50 (Rat) 200 mg/kg

Water Solubility 3.3 g/L at 20 °C

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure to Acetylsalicylic Acid. The following table

outlines the recommended equipment for routine laboratory operations.

Protection Type Recommended PPE Specifications

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.

Skin Protection
Chemical-resistant gloves and

a lab coat

Nitrile rubber gloves are

suitable.

Respiratory Protection NIOSH-approved respirator

Required when handling large

quantities or if dust is

generated. A P95 or higher-

rated filter is recommended.

Experimental Protocol: Safe Handling and Disposal
Handling Procedure:

Preparation: Ensure an eyewash station and safety shower are readily accessible. Work in a

well-ventilated area, preferably under a chemical fume hood.
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Weighing and Transfer: When weighing and transferring the powder, minimize the creation of

dust.

Solution Preparation: When dissolving in solvents, add the solid to the liquid slowly to avoid

splashing.

Spill Cleanup: In case of a spill, wear appropriate PPE, dampen the spilled material with

water to prevent dust from becoming airborne, and collect it in a sealed container for

disposal.

Disposal Plan:

Waste Collection: Collect all waste containing Acetylsalicylic Acid in a clearly labeled, sealed

container.

Disposal Route: Dispose of the chemical waste through a licensed professional waste

disposal service. Incineration in a chemical incinerator with an afterburner and scrubber is a

common method.

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent,

and the rinsate collected as hazardous waste. Puncture and dispose of the container

according to institutional guidelines.
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PPE Selection for Acetylsalicylic Acid

Start: Handling Acetylsalicylic Acid

Assess Task:
- Small quantity?

- Dust generation likely?

Standard PPE:
- Safety Glasses

- Lab Coat
- Nitrile Gloves

Small quantity, no dust

Enhanced PPE:
- Chemical Goggles

- Lab Coat
- Nitrile Gloves

- Respirator (P95)

Large quantity or dust likely

Proceed with Task Safely

Click to download full resolution via product page

Caption: PPE selection workflow for handling Acetylsalicylic Acid.
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Disposal Workflow for Acetylsalicylic Acid

Start: Waste Generated

Collect in Labeled,
Sealed Container

Segregate from other
chemical waste streams

Contact Environmental
Health & Safety (EHS)

Arrange for Professional
Waste Disposal

Waste Disposed Safely

Click to download full resolution via product page

Caption: Disposal workflow for Acetylsalicylic Acid waste.

Option 2: Asaprol as Calcium 2-hydroxy-1-
naphthalenesulfonate
CAS Number: 516-18-7
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This compound is a reddish-white powder used as a chemical intermediate in various

industries. Due to the lack of a comprehensive, publicly available Safety Data Sheet (SDS) for

this specific compound, the following recommendations are based on data for structurally

similar naphthalenesulfonic acid derivatives. A cautious approach is strongly advised.

Quantitative Data Summary
Property Value

Molecular Formula C₂₀H₁₄CaO₈S₂

Molecular Weight 486.53 g/mol

Appearance Reddish-white, odorless powder

Solubility Soluble in water and alcohol

Decomposition Temperature Approximately 50 °C

Note: Detailed toxicological data such as LD50 is not readily available for this specific

compound.

Personal Protective Equipment (PPE)
Given the potential hazards associated with naphthalenesulfonic acid derivatives, which can

include skin, eye, and respiratory irritation, the following PPE is recommended as a minimum.
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Protection Type Recommended PPE Specifications

Eye and Face Protection Tightly fitting safety goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.

Skin Protection
Impervious clothing and

chemical-resistant gloves

Wear fire/flame resistant and

impervious clothing. Nitrile or

neoprene gloves are

recommended.

Respiratory Protection
Full-face respirator with

appropriate cartridges

Recommended if exposure

limits are exceeded or if

irritation is experienced,

especially if dust is generated.

Experimental Protocol: Safe Handling and Disposal
Handling Procedure:

Preparation: Work in a well-ventilated area, preferably a chemical fume hood. Ensure easy

access to an eyewash station and safety shower.

Avoiding Exposure: Avoid all personal contact, including inhalation of dust. Do not eat, drink,

or smoke in the handling area.

Spill Cleanup: In the event of a spill, avoid dust formation. Wear full PPE, including

respiratory protection. Collect the spilled material into a suitable container for disposal.

Disposal Plan:

Waste Collection: All waste materials should be collected in sealed, clearly labeled

containers.

Regulatory Compliance: Waste disposal must be conducted in accordance with all federal,

state, and local regulations.
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Professional Disposal: Contact your institution's Environmental Health and Safety

department to arrange for disposal by a licensed hazardous waste management company.

Workflow Diagrams

PPE Selection for Calcium 2-hydroxy-1-naphthalenesulfonate

Start: Handling Naphthalene Derivative

High Precaution Due to
Limited Safety Data

Minimum Required PPE:
- Tightly Fitting Goggles
- Impervious Lab Coat

- Chemical-Resistant Gloves

Is Dust Present or
Ventilation Inadequate?

Add Full-Face Respirator

Yes

Proceed with Caution

No

Click to download full resolution via product page

Caption: Precautionary PPE workflow for Calcium 2-hydroxy-1-naphthalenesulfonate.
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Disposal Workflow for Calcium 2-hydroxy-1-naphthalenesulfonate

Start: Waste Generated

Collect in Sealed,
Labeled Container

Consult Compound-Specific
SDS (if available)

Contact Environmental
Health & Safety (EHS)

Follow all Local, State,
and Federal Regulations

Dispose via Licensed
Hazardous Waste Contractor

Waste Disposed Safely

Click to download full resolution via product page

Caption: Disposal workflow for Calcium 2-hydroxy-1-naphthalenesulfonate waste.
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[https://www.benchchem.com/product/b12789150#personal-protective-equipment-for-
handling-asaprol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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